Cas no 2243501-67-7 ((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid)

• Product Name: (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid
• CAS No: 2243501-67-7
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 5866234
• PubChem ID: 165975997
• Update Time: 2025-06-19

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2243501-67-7
• EN300-6492430
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid

• Inchi： 1S/C26H25NO4/c1-17(2)24(25(28)29)27(18-10-4-3-5-11-18)26(30)31-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,17,23-24H,16H2,1-2H3,(H,28,29)/t24-/m0/s1
• InChI Key： HYIMCQNXCZFXPT-DEOSSOPVSA-N
• SMILES： O(C(N(C1C=CC=CC=1)[C@H](C(=O)O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid

Introduction to (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic Acid (CAS No. 2243501-67-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid, identified by its CAS number 2243501-67-7, stands out as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in the field of medicinal chemistry.

The molecular structure of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid is characterized by a chiral center at the (2S) position, which contributes to its stereochemical specificity. This stereochemistry is crucial for the compound's interaction with biological targets, influencing its pharmacological profile. The presence of a fluorenylmethoxy carbonyl group and a phenylamino moiety further enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can modulate the activity of enzymes involved in metabolic pathways. The compound (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid has been explored in this context, particularly for its potential applications in asymmetric synthesis. Researchers have leveraged its chiral properties to develop efficient catalysts for the enantioselective synthesis of other bioactive molecules. This approach not only improves the yield and purity of enantiomerically pure compounds but also reduces the environmental impact of synthetic processes.

The fluorenylmethoxy carbonyl group in the molecule is particularly noteworthy for its ability to enhance the stability and solubility of peptide-like structures. This feature makes (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid a promising candidate for use in drug design, where maintaining structural integrity while improving pharmacokinetic properties is essential. Additionally, the phenylamino moiety can serve as a hydrogen bond acceptor, facilitating interactions with biological targets and improving binding affinity.

Recent studies have highlighted the compound's potential in modulating inflammatory pathways. In particular, researchers have investigated its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The structural features of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid suggest that it may interact with these enzymes in a manner that reduces inflammation without causing significant side effects. This makes it an attractive candidate for further exploration as an anti-inflammatory agent.

The compound's potential extends beyond inflammation modulation. Preliminary studies have also explored its role in neuroprotective therapies. The ability of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid to cross the blood-brain barrier and interact with central nervous system receptors has been investigated. Its structural analogs have shown promise in protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's by inhibiting oxidative stress and promoting neuronal survival.

In addition to its biological activities, (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid has been studied for its role in metabolic disorders. Research indicates that it may influence key metabolic pathways by interacting with enzymes such as acetyl-CoA carboxylase and fatty acid synthase. By modulating these pathways, the compound could potentially ameliorate conditions such as obesity and type 2 diabetes mellitus.

The synthesis of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid represents another area of active research. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct larger-scale studies on its biological activities. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in obtaining high-purity enantiomerically pure forms of the compound.

The future prospects for (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)-3-methylbutanoic acid are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical use.